![molecular formula C19H14F4N2O2S2 B1222347 4-(difluoromethoxy)-N-[5-[[4-(difluoromethylthio)phenyl]methyl]-2-thiazolyl]benzamide](/img/structure/B1222347.png)
4-(difluoromethoxy)-N-[5-[[4-(difluoromethylthio)phenyl]methyl]-2-thiazolyl]benzamide
Overview
Description
4-(difluoromethoxy)-N-[5-[[4-(difluoromethylthio)phenyl]methyl]-2-thiazolyl]benzamide is a member of benzamides.
Scientific Research Applications
Anticancer Activity
A study focusing on the synthesis and evaluation of similar benzamide derivatives revealed moderate to excellent anticancer activities against various cancer cell lines, including breast, lung, colon, and ovarian cancers. The specific benzamide compounds tested showed higher anticancer activities compared to a reference drug, etoposide, suggesting potential therapeutic applications in cancer treatment (Ravinaik et al., 2021).
Antidiabetic Agents
Another study described the synthesis of benzamide derivatives as part of a search for antidiabetic agents. The structural and activity relationship of these compounds led to the identification of a specific benzamide derivative as a promising candidate drug for treating diabetes mellitus (Nomura et al., 1999).
Polymer Synthesis
Research in the field of polymer chemistry has demonstrated the use of benzamide derivatives in the synthesis of well-defined aromatic polyamides and block copolymers. These polymers have potential applications in various fields due to their controlled molecular weight and low polydispersity (Yokozawa et al., 2002).
Antimicrobial and Antibiofilm Properties
Several studies have explored the antimicrobial and antibiofilm properties of benzamide derivatives. These compounds showed significant activity against bacterial strains known for their biofilm-forming abilities, indicating potential use in developing new antimicrobial agents (Limban et al., 2011).
Antiallergy Activity
Benzamide derivatives have also been synthesized and tested for their antiallergy activity. In one study, a series of derivatives showed potent antiallergy effects in a rat model, surpassing the activity of a known antiallergy agent, disodium cromoglycate (Hargrave et al., 1983).
properties
Product Name |
4-(difluoromethoxy)-N-[5-[[4-(difluoromethylthio)phenyl]methyl]-2-thiazolyl]benzamide |
|---|---|
Molecular Formula |
C19H14F4N2O2S2 |
Molecular Weight |
442.5 g/mol |
IUPAC Name |
4-(difluoromethoxy)-N-[5-[[4-(difluoromethylsulfanyl)phenyl]methyl]-1,3-thiazol-2-yl]benzamide |
InChI |
InChI=1S/C19H14F4N2O2S2/c20-17(21)27-13-5-3-12(4-6-13)16(26)25-19-24-10-15(29-19)9-11-1-7-14(8-2-11)28-18(22)23/h1-8,10,17-18H,9H2,(H,24,25,26) |
InChI Key |
BRKGVCZDLBFEPZ-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1CC2=CN=C(S2)NC(=O)C3=CC=C(C=C3)OC(F)F)SC(F)F |
Canonical SMILES |
C1=CC(=CC=C1CC2=CN=C(S2)NC(=O)C3=CC=C(C=C3)OC(F)F)SC(F)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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